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Compound of Interest

Compound Name: lomeprol intermediate-1

Cat. No.: B125727

An In-depth Technical Guide to lomeprol
Intermediate-1

For Researchers, Scientists, and Drug Development Professionals

lomeprol intermediate-1, a critical component in the synthesis of the non-ionic X-ray contrast
agent lomeprol, is a compound of significant interest in the field of medicinal chemistry and
drug development. This guide provides a comprehensive overview of its physical and chemical
properties, alongside a detailed examination of its synthesis and purification processes.

Chemical Identity and Physical Properties

lomeprol intermediate-1, scientifically known as 5-amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-
triiodoisophthalamide, is a white to off-white solid. It serves as a foundational building block for
the final lomeprol molecule. A summary of its key physical and chemical properties is presented
in Table 1.

Table 1: Physical and Chemical Properties of lomeprol Intermediate-1
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Property Value Reference
CAS Number 76801-93-9 [1]
Molecular Formula C14H18l3N30e [2]
Molecular Weight 705.02 g/mol [2]

5-amino-Nt,N3-bis(2,3-
IUPAC Name dihydroxypropyl)-2,4,6-

triiodoisophthalamide

5-amino-2,4,6-triiodo-N,N'-
bis(2,3-

Synonyms _ . . [21[3]
dihydroxypropyl)isophthalamid

e, Compound B

Physical Form White to off-white solid

Purity Typically >98%

Storage Temperature Room Temperature

Hydrogen Bond Donor Count 7 [2]
Hydrogen Bond Acceptor

C);untg p ! 2l
Rotatable Bond Count 8 [2]
Topological Polar Surface Area 165 A2 [2]

Synthesis and Purification: An Experimental
Overview

The synthesis of lomeprol intermediate-1 is a multi-step process that is crucial for the
production of high-purity lomeprol. While specific industrial protocols are proprietary, a general
methodology can be outlined based on publicly available patent literature.

The synthesis of lomeprol intermediate-1 typically involves the iodination of a precursor
molecule, 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide. A logical workflow for this
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process is illustrated in the diagram below.

cl

Starting Material Reaction of Excess |
(with Sodium Bisulphite)

pH Adjustment to 4-6 Decolorization
(with NaOH) (with Sodium Dithionite)

5-amino-N,N'bis(2,3-dihydroxypropyl)
-isophthalamide hydrochloride

Click to download full resolution via product page
Caption: General synthesis workflow for lomeprol intermediate-1.

The following protocol is a representative example based on patent descriptions and should be
adapted and optimized for specific laboratory conditions.[3]

Materials:

5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide hydrochloride

Deionized Water

Sodium Hydroxide (50% w/w aqueous solution)

lodine Chloride

Sodium Bisulphite

Sodium Dithionite

Procedure:
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 Dissolution: Dissolve 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide hydrochloride in
water at ambient temperature.

« Initial pH Adjustment: Adjust the pH of the solution to approximately 3 using a 50% w/w
agueous sodium hydroxide solution.

 lodination: Heat the solution to 65-80°C. The tri-iodination is carried out by adding iodine
chloride in multiple portions (e.g., four portions).

« lterative pH Adjustment: Before each addition of iodine chloride, adjust the pH of the reaction
mixture to 2-3 with agqueous sodium hydroxide.

e Quenching Excess Reagent: After the final addition of iodine chloride, react the excess
reagent by adding sodium bisulphite.

» Final pH Adjustment: Adjust the pH of the solution to a range of 4-6 with aqueous sodium
hydroxide.

» Decolorization: Add sodium dithionite to the solution to decolorize it, resulting in a solution of
lomeprol intermediate-1.

Further purification steps, such as recrystallization, may be necessary to achieve the desired
purity for subsequent synthesis steps.

Role in lomeprol Synthesis

lomeprol intermediate-1 is the direct precursor to 5-acetylamino-N,N'-bis(2,3-
dihydroxypropyl)-2,4,6-triiodoisophthalamide (Compound A), which is then further processed to
yield the final lomeprol product. The amino group on the tri-iodinated benzene ring of lomeprol
intermediate-1 is the site of acetylation.
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lomeprol Intermediate-1
(5-amino-N,N'-bis(2,3-dihydroxypropyl)

-2,4,6-triiodoisophthalamide)

Acetylation

Compound A
(5-acetylamino-N,N'-bis(2,3-dihydroxypropyl)
-2,4,6-triiodoisophthalamide)

Further Processing

lomeprol

Click to download full resolution via product page
Caption: Logical relationship of lomeprol intermediate-1 in the synthesis of lomeprol.

Safety and Handling

lomeprol intermediate-1 is associated with certain hazards. The following safety information is
crucial for handling this compound in a laboratory or industrial setting.

Table 2: Hazard and Precautionary Statements
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Category Statement Reference

Signal Word Warning

H302: Harmful if swallowed.

H315: Causes skin irritation.
Hazard Statements H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray. P305+P351+P338: IF IN

] EYES: Rinse cautiously with

Precautionary Statements )

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or under a fume hood.

Conclusion

lomeprol intermediate-1 is a well-characterized molecule that plays a pivotal role in the
synthesis of the widely used contrast agent, lomeprol. A thorough understanding of its physical
and chemical properties, as well as its synthesis and handling, is essential for researchers and
professionals involved in the development and manufacturing of radiocontrast agents. The
information presented in this guide provides a solid foundation for further research and
application of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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